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Compound of Interest

Compound Name: R 56865

cat. No.: B1678717

Technical Support Center: R 56865

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the long-term stability of R
56865 stock solutions, alongside troubleshooting guides and frequently asked questions
(FAQs) to ensure the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is R 56865 and what is its primary mechanism of action?

R 56865, with the full chemical name N-[1-[4-(4-fluorophenoxy)-butyl]-4-piperidinyl]-N-methyl-2-
benzothiazolamine, is a potent inhibitor of voltage-gated sodium channels (Nav). It has been
shown to have cardioprotective effects by mitigating the detrimental effects of sodium and
subsequent calcium overload in cardiac cells. Depending on the membrane potential and
stimulation frequency, R 56865 can exhibit both agonistic and antagonistic effects on the
sodium channel.

Q2: What is the recommended solvent for preparing R 56865 stock solutions?

While specific manufacturer guidelines were not found in the available search results, dimethyl
sulfoxide (DMSOQ) is a common solvent for preparing stock solutions of similar organic
compounds. It is crucial to use anhydrous, high-purity DMSO to minimize degradation.

Q3: How should R 56865 stock solutions be stored for long-term stability?
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To ensure the long-term stability of R 56865 stock solutions, it is recommended to store them in
airtight vials, protected from light. For maximal stability, stock solutions should be stored at
-20°C or -80°C. Aliquoting the stock solution into single-use vials is highly recommended to
avoid repeated freeze-thaw cycles, which can lead to degradation.

Q4: What are the signs of degradation of an R 56865 stock solution?

Visual signs of degradation can include discoloration, precipitation, or cloudiness of the
solution. However, chemical degradation can occur without any visible changes. If you observe
inconsistent or unexpected results in your experiments, degradation of your R 56865 stock
solution should be considered as a potential cause.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Inconsistent or weaker than

expected biological activity

Degradation of R 56865 in the
stock solution due to improper
storage (e.g., repeated freeze-
thaw cycles, exposure to light,

incorrect temperature).

1. Prepare a fresh stock
solution from a new batch of R
56865 powder.2. Ensure the
new stock solution is aliquoted
and stored correctly at -20°C
or -80°C, protected from
light.3. Perform a dose-
response experiment to verify
the activity of the new stock

solution.

Precipitate observed in the

stock solution upon thawing

The solubility limit of R 56865
in the solvent may have been
exceeded, or the compound
has precipitated out of solution

during storage.

1. Gently warm the vial to room
temperature and vortex to try
and redissolve the
precipitate.2. If the precipitate
persists, the solution may need
to be sonicated briefly.3. If the
precipitate does not dissolve, it
is recommended to discard the
stock and prepare a fresh one.
Consider preparing a lower

concentration stock solution.

Variability between

experiments

Inconsistent concentration of
the working solution due to
pipetting errors or incomplete
mixing of the stock solution

after thawing.

1. Ensure the stock solution is
completely thawed and
vortexed gently before making
dilutions.2. Use calibrated
pipettes for all dilutions.3.
Prepare fresh working

solutions for each experiment.

Stability of R 56865 Stock Solutions

The long-term stability of R 56865 stock solutions is critical for reproducible experimental

results. The following table summarizes recommended storage conditions based on general
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best practices for similar chemical compounds. It is highly recommended to consult the specific

product information sheet from your supplier for the most accurate information.

Storage Recommended ] ]
Solvent ) Key Considerations
Temperature Duration
Aliquot to avoid
Up to 6 months freeze-thaw cycles.
Anhydrous DMSO -20°C ) i
(estimated) Protect from light and
moisture.
Ideal for long-term
storage. Aliquot to
Up to 1 year or longer )
Anhydrous DMSO -80°C avoid freeze-thaw

(estimated)

cycles. Protect from

light and moisture.

Experimental Protocols

Protocol for Preparation of R 56865 Stock Solution
e Materials:

o R 56865 powder

o

Anhydrous dimethyl sulfoxide (DMSO)

o

Sterile, airtight vials (e.g., amber glass or polypropylene)

[¢]

Calibrated pipettes and sterile tips

Vortex mixer

o

o

Sonicator (optional)

e Procedure:

1. Equilibrate the R 56865 powder and anhydrous DMSO to room temperature.
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2. Calculate the required mass of R 56865 to achieve the desired stock solution
concentration (e.g., 10 mM).

3. Carefully weigh the R 56865 powder and add it to a sterile vial.
4. Add the calculated volume of anhydrous DMSO to the vial.

5. Vortex the solution until the R 56865 is completely dissolved. If necessary, briefly sonicate
the vial to aid dissolution.

6. Aliquot the stock solution into single-use, airtight vials.

7. Label the vials clearly with the compound name, concentration, date of preparation, and
solvent.

8. Store the aliquots at -20°C or -80°C, protected from light.

Visualizations

Signaling Pathway of R 56865 Action on Voltage-Gated Sodium Channels
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Caption: Mechanism of R 56865 action on voltage-gated sodium channels.

Experimental Workflow for Utilizing R 56865
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Caption: Recommended experimental workflow for using R 56865.

Troubleshooting Logic for Inconsistent Results
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Caption: A logical workflow for troubleshooting inconsistent experimental results.
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 To cite this document: BenchChem. [Long-term stability of R 56865 stock solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678717#long-term-stability-of-r-56865-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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